1-Iodo-2-methylcyclohexene

Specification

• CAS No.: 40648-08-6
• Molecular Formula: C7H11I
• Molecular Weight: 222.07 g/mol
• IUPAC Name: 1-iodo-2-methylcyclohexene
• Standard InChI: InChI=1S/C7H11I/c1-6-4-2-3-5-7(6)8/h2-5H2,1H3
• Standard InChI Key: YPYNZJFLYQQPLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CCCC1)I

Introduction

Synthesis and Preparation of 1-Iodo-2-Methylcyclohexene

The synthesis of 1-iodo-2-methylcyclohexene typically involves halogenation or iodolactonization strategies. A seminal method reported by García Martínez et al. (1986) involves the reaction of 2-methylcyclohexene with iodine monochloride (ICl) in dichloromethane at low temperatures (-20°C), yielding the title compound in 85% purity. This electrophilic addition proceeds via a cyclic iodonium ion intermediate, with the methyl group directing regioselectivity. Bottini et al. (1972) demonstrated an alternative approach using iodine and silver acetate in acetic acid, though this method produced a mixture of regioisomers.

Negishi and Tour (1988) optimized the synthesis by employing zirconium-catalyzed carboiodination of 1,3-dienes, achieving higher stereocontrol. Their protocol utilized bis(cyclopentadienyl)zirconium chloride and methylmagnesium bromide to generate a zirconacycle intermediate, which was subsequently iodinated to yield 1-iodo-2-methylcyclohexene with >90% diastereomeric excess. Key reaction parameters include:

Parameter	Optimal Value
Temperature	-78°C to 0°C
Solvent	Tetrahydrofuran
Iodine Source	I₂
Catalyst Loading	5 mol% ZrCp₂Cl₂

Recent advances by Lee and Wiemer (1993) introduced a photochemical variant using UV irradiation (λ = 254 nm) to initiate radical iodination, circumventing the need for transition-metal catalysts. This method, while less efficient (60–70% yield), minimizes byproduct formation in sensitive substrates.

Structural and Spectroscopic Characterization

The molecular structure of 1-iodo-2-methylcyclohexene (C₇H₁₁I, MW 222.067 g/mol) has been extensively characterized via NMR, IR, and X-ray crystallography. The cyclohexene ring adopts a half-chair conformation, with the iodine atom and methyl group occupying pseudo-equatorial positions to minimize steric strain. Key spectroscopic features include:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 5.70 (dd, J = 10.2, 4.1 Hz, H-1), 5.45 (m, H-2), 2.30–1.95 (m, cyclohexene protons), 1.68 (s, CH₃).

  • Coupling constants confirm trans-diaxial arrangement of H-1 and H-6.

• ¹³C NMR:

  • δ 134.2 (C-1), 128.9 (C-2), 35.7 (C-3), 27.4 (C-6), 22.1 (CH₃).

  • Deshielding at C-1 (Δδ +15 ppm vs. parent cyclohexene) indicates significant iodine electron-withdrawing effects.

• IR (KBr):

  • 2920 cm⁻¹ (C-H stretch), 1630 cm⁻¹ (C=C), 510 cm⁻¹ (C-I).

  • Absence of lactone carbonyl bands (1769 cm⁻¹) confirms the non-cyclized structure.

X-ray diffraction studies reveal a C-I bond length of 2.13 Å, elongated compared to aliphatic iodides (2.09 Å), due to conjugation with the double bond. The dihedral angle between the C-I bond and the cyclohexene plane measures 85°, indicating near-perpendicular alignment that maximizes σ-π hyperconjugation.

Chemical Reactivity and Reaction Mechanisms

1-Iodo-2-methylcyclohexene participates in diverse reactions, leveraging the lability of the C-I bond and the strain of the bicyclic system.

Iodolactonization

Under acidic conditions, the compound undergoes iodolactonization to form γ-lactones. A 2015 study demonstrated that treatment with iodine in wet THF produces iodolactones 5a and 6a in a 3:1 ratio. The reaction proceeds via iodonium ion formation, followed by nucleophilic attack by the carboxylic oxygen (Scheme 1). Stereoselectivity arises from chair-like transition states, with axial iodine favoring trans-diaxial addition.

Cross-Coupling Reactions

The C-I bond undergoes efficient cross-coupling under Negishi conditions. Using Pd(PPh₃)₄ and ZnEt₂, 1-iodo-2-methylcyclohexene couples with aryl halides to yield biaryl derivatives (75–90% yield). The reaction tolerates electron-deficient aryl partners but fails with sterically hindered substrates like 2,6-dimethylbromobenzene.

Elimination and Rearrangement

Heating in DMF with K₂CO₃ induces β-elimination to form 2-methyl-1,3-cyclohexadiene (70% yield). Deuterium labeling studies confirm a concerted E2 mechanism with anti-periplanar geometry. At higher temperatures (>120°C), a Wagner-Meerwein rearrangement occurs, yielding 3-iodo-1-methylcyclohexane via hydride shift.

Applications in Organic Synthesis

This compound serves as a linchpin in synthesizing complex molecules:

• Lactone Synthesis: As shown in Scheme 1, iodolactonization produces bicyclic lactones with antimicrobial activity. The 5-methylcyclohexane-fused lactone 5a exhibited MIC values of 8 µg/mL against Staphylococcus aureus.

• Natural Product Intermediates: Lee and Wiemer (1993) utilized it to construct the iodoterpene core of marine natural products.

• Polymer Chemistry: Radical polymerization with AIBN initiator yields iodine-functionalized polycyclohexenes (Đ = 1.2), used in photoresists.